Cas no 2624141-83-7 (1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride)

• Product Name: 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride
• CAS No: 2624141-83-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD33550518
• CID: 5664131
• PubChem ID: 155978343
• Update Time: 2025-10-31

1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride
• EN300-27750328
• Z4928920989
• 2624141-83-7

• MDL： MFCD33550518
• Inchi： 1S/C7H13NO.ClH/c1-7(6-8)4-2-3-5-9-7;/h2-3H,4-6,8H2,1H3;1H
• InChI Key： SZNSJFHHSDJTQX-UHFFFAOYSA-N
• SMILES： Cl.O1CC=CCC1(C)CN

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride

Introduction to 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride (CAS No. 2624141-83-7)

1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2624141-83-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, particularly its pyran ring system and amine functional group, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The pyran ring in 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride is a key structural motif that imparts specific steric and electronic properties to the molecule. Pyran derivatives are widely recognized for their versatility in medicinal chemistry due to their ability to mimic natural sugars and other bioactive scaffolds. The presence of a methyl group at the 2-position of the pyran ring further enhances the compound's complexity and may influence its interactions with biological targets. This structural arrangement has been explored in various contexts, including the development of enzyme inhibitors and receptor modulators.

One of the most compelling aspects of 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride is its potential application in the treatment of neurological disorders. Recent studies have highlighted the role of pyran-based compounds in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The amine functional group in this molecule is positioned to interact with these neurotransmitter pathways, suggesting that it may have effects on mood regulation, cognitive function, and pain perception. Preliminary research indicates that derivatives of this compound may serve as lead candidates for drugs targeting central nervous system (CNS) disorders.

The hydrochloride salt form of 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride enhances its solubility and bioavailability, which are critical factors in pharmaceutical development. Improved solubility can lead to more efficient drug delivery systems and better patient compliance. In vitro studies have demonstrated that this compound exhibits moderate affinity for certain serotonin receptors, which are implicated in conditions such as depression and anxiety. The interaction with these receptors is mediated by the compound's ability to bind reversibly and compete with endogenous neurotransmitters for receptor sites.

Advances in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride with high accuracy. Molecular docking simulations have shown that this molecule can effectively occupy binding pockets on target proteins, suggesting its potential as an inhibitor or modulator. These simulations are complemented by experimental validation, where radioligand binding assays have confirmed the compound's interaction with specific receptors. Such findings are crucial for optimizing drug design and minimizing off-target effects.

The synthesis of 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyran ring necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have streamlined the process, making it more efficient and scalable. The development of green chemistry principles has also influenced synthetic strategies, emphasizing sustainability and reducing waste generation.

In conclusion, 1-(2-methyl-3,6-dihydro-2H-pyran-2-yl)methanamine hydrochloride (CAS No. 2624141-83-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders underscore its importance as a lead compound for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a pivotal role in shaping future treatments for complex diseases.